4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C20H20BrNO4
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-7-(ethylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C20H20BrNO4/c1-4-22-16-8-7-14(21)12-15(20(16)24)17(23)9-5-13-6-10-18(25-2)19(11-13)26-3/h5-12H,4H2,1-3H3,(H,22,24)/b9-5+
• InChI Key: NLIGZSDTODZUGQ-WEVVVXLNSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC(=C(C=C2)OC)OC)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=C(C=C2)OC)OC)Br

Description

4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one, also known as DMBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in cancer studies. DMBA is a potent carcinogen that induces tumors in various animal models, making it an ideal tool for investigating the mechanisms of carcinogenesis and the development of cancer.

Mechanism of Action

4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one induces tumors through the formation of DNA adducts, which are formed when this compound metabolites react with DNA. These adducts can cause mutations in the DNA and disrupt normal cellular processes, leading to the development of cancer. This compound has been shown to induce tumors in various tissues, including the skin, mammary gland, and lung.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the induction of oxidative stress, inflammation, and DNA damage. It has also been shown to alter the expression of various genes and signaling pathways involved in cancer development.

Advantages and Limitations for Lab Experiments

4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has several advantages as a tool for investigating cancer development, including its ability to induce tumors in various animal models and its well-characterized mechanism of action. However, there are also limitations to its use, including the fact that it only induces tumors in a subset of tissues and the potential for off-target effects.

Future Directions

There are several future directions for research involving 4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one, including the development of new animal models for studying cancer development, the investigation of novel treatments for cancer, and the identification of new targets for cancer therapy. Additionally, there is a need for further research into the mechanisms of this compound-induced carcinogenesis and the factors that influence tumor susceptibility.

Synthesis Methods

4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one can be synthesized through a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl acetoacetate, followed by bromination and cyclization. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

4-Bromo-2-[3-(3,4-dimethoxyphenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one has been widely used in scientific research to investigate the mechanisms of carcinogenesis and the development of cancer. It is commonly used to induce tumors in animal models, such as rats and mice, to study the effects of various treatments on tumor growth and progression. This compound has also been used to investigate the role of specific genes and signaling pathways in cancer development.